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Compound of Interest

Compound Name: CEP-28122 mesylate salt

Cat. No.: B1516159

For Researchers, Scientists, and Drug Development Professionals

Introduction

CEP-28122 is a potent and selective, orally bioavailable inhibitor of Anaplastic Lymphoma
Kinase (ALK).[1] As a diaminopyrimidine derivative, it demonstrates significant antitumor
activity in preclinical models of human cancers that are positive for ALK. The mesylate salt form
of CEP-28122 is often utilized in research due to its favorable pharmacodynamic and
pharmacokinetic properties.[1] Understanding the solubility of this compound is critical for the
design and execution of in vitro and in vivo studies, ensuring accurate and reproducible results.
Dimethyl sulfoxide (DMSOQO) is a common solvent for dissolving small molecules for biological
assays. These application notes provide detailed information on the solubility of CEP-28122
mesylate salt in DMSO, protocols for its dissolution and handling, and an overview of its
mechanism of action.

Data Presentation

The solubility of a compound is a key physicochemical property that influences its biological
activity and formulation. The following table summarizes the known solubility of CEP-28122
mesylate salt in DMSO.
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Solvent Solubility (mg/mL) Solubility (mM) Notes

Sonication and
warming may be

required. Use of newly

DMSO 6.4[2] 10.08[2]
opened, non-
hygroscopic DMSO is
recommended.[1][2]
Data not available, but
Insoluble (Not Insoluble (Not generally considered
Water N N _
specified) specified) poorly soluble in
agueous solutions.
Insoluble (Not Insoluble (Not ]
Ethanol - -~ Data not available.
specified) specified)

Molecular Weight of CEP-28122 mesylate salt: 635.17 g/mol [3]

Mechanism of Action and Signaling Pathway

CEP-28122 functions as a highly potent inhibitor of ALK receptor tyrosine kinase. In many
cancers, chromosomal rearrangements, gene amplifications, or point mutations lead to the
constitutive activation of ALK. This aberrant signaling drives cell proliferation and survival
through the activation of downstream pathways. CEP-28122 exerts its therapeutic effect by
binding to the ATP-binding pocket of the ALK kinase domain, thereby inhibiting its
autophosphorylation and the subsequent phosphorylation of its downstream targets. Key
signaling pathways inhibited by CEP-28122 include the STAT3, PI3K/Akt, and RAS/MEK/ERK
pathways. Inhibition of these pathways ultimately leads to cell cycle arrest and apoptosis in
ALK-dependent cancer cells.
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Caption: CEP-28122 inhibits ALK, blocking downstream signaling pathways.
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Experimental Protocols

Protocol for Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of CEP-28122 mesylate salt
in DMSO.

Materials and Equipment:

o CEP-28122 mesylate salt (MW: 635.17 g/mol )

e Anhydrous/Low-water content Dimethyl Sulfoxide (DMSO)
e Analytical balance

» Vortex mixer

e Sonicator (optional, but recommended)

o Calibrated micropipettes and sterile tips

 Sterile microcentrifuge tubes or vials

Procedure:

Pre-weighing Preparation: Allow the vial of CEP-28122 mesylate salt to equilibrate to room
temperature before opening to prevent condensation of moisture.

e Weighing: Accurately weigh out 6.35 mg of CEP-28122 mesylate salt and transfer it to a
sterile microcentrifuge tube or vial.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the compound.

¢ Dissolution:

o Cap the tube securely and vortex for 1-2 minutes to facilitate dissolution.
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o If the compound is not fully dissolved, sonicate the solution in a water bath for 5-10
minutes. Gentle warming (e.g., 37°C) can also be applied, but care should be taken to
avoid degradation.

o Visually inspect the solution to ensure there are no visible particles.

o Storage:

o Once fully dissolved, the 10 mM stock solution should be aliquoted into smaller volumes to
avoid repeated freeze-thaw cycles.

o For short-term storage (up to 1 month), store the aliquots at -20°C.

o For long-term storage (up to 6 months), store the aliquots at -80°C.[1]
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Workflow for Preparing CEP-28122 Stock Solution
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Caption: Workflow for preparing a 10 mM stock solution of CEP-28122.
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Protocol for Kinetic Solubility Assessment

This protocol provides a general method for assessing the kinetic solubility of CEP-28122
mesylate salt in an aqueous buffer, which is a common requirement before cell-based assays.

Materials and Equipment:

10 mM stock solution of CEP-28122 in DMSO

Phosphate-buffered saline (PBS), pH 7.4

96-well clear flat-bottom plates

Multichannel pipette

Plate reader capable of measuring absorbance at 650 nm (for turbidity)

Procedure:

Serial Dilution in DMSO:

o In a 96-well plate, perform a serial dilution of the 10 mM CEP-28122 stock solution in
DMSO to create a range of concentrations (e.g., 10 mM, 5 mM, 2.5 mM, etc.).

Addition to Aqueous Bulffer:
o In a separate 96-well plate, add 198 uL of PBS (pH 7.4) to each well.

o Transfer 2 uL of each DMSO concentration of CEP-28122 to the corresponding wells
containing PBS. This will result in a final DMSO concentration of 1%.

Incubation and Measurement:

o Mix the plate gently on a plate shaker for 1-2 hours at room temperature.

o Measure the absorbance (optical density) at 650 nm. An increase in absorbance indicates
the formation of a precipitate.

Data Analysis:
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o The kinetic solubility is defined as the highest concentration that does not show a
significant increase in turbidity compared to the vehicle control (DMSO in PBS).

Concluding Remarks

CEP-28122 mesylate salt is a critical tool for cancer research, particularly in studies involving
ALK-driven malignancies. Its solubility in DMSO is well-characterized, allowing for the
preparation of stock solutions for a variety of experimental applications. It is crucial for
researchers to use high-quality, anhydrous DMSO and to follow proper dissolution and storage
procedures to maintain the integrity and activity of the compound. The provided protocols offer
a starting point for the effective use of CEP-28122 mesylate salt in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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